Cas no 494799-81-4 (1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl-)
494799-81-4 structure
Product Name:1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl-
CAS No:494799-81-4
MF:C19H19NO3
MW:309.359065294266
CID:1533719
Update Time:2024-08-24
1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl-
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- Inchi: 1S/C19H19NO3/c1-20-16-10-13(19(21)22)6-7-15(16)17(12-4-2-3-5-12)18(20)14-8-9-23-11-14/h6-12H,2-5H2,1H3,(H,21,22)
- InChI Key: MYLJUTRJQNTPBA-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=CC(C(O)=O)=C2)C(C2CCCC2)=C1C1C=COC=1
Computed Properties
- Exact Mass: 309.13657
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Melting Point: 226-227.5 °C(Solv: water (7732-18-5))
- Boiling Point: 534.6±50.0 °C(Predicted)
- PSA: 55.37
- pka: 4.52±0.30(Predicted)
1H-Indole-6-carboxylic acid, 3-cyclopentyl-2-(3-furanyl)-1-methyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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